o-Tolylacetic acid

• CAS: 644-36-0
• Synonyms: (2-Methylphenyl)acetic Acid; 2-(2-Methylphenyl)acetic Acid; 2-(2-Tolyl)acetic Acid; 2-(o-Tolyl)acetic Acid; 2-Methylbenzeneacetic Acid; NSC 16053; o-Methylphenylacetic Acid
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• SMILES: CC1=CC=CC=C1CC(=O)O
• InChI: InChI=1S/C9H10O2/c1-7-4-2-3-5-8(7)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChIKey: RZWGTXHSYZGXKF-UHFFFAOYSA-N

Generic sourcing of tolylacetic acid isomers risks synthetic failure-positional isomers differ in melting point (m-: 61-62°C, p-: 92-94°C) and biological activity. o-Tolylacetic acid (CAS 644-36-0) is the required ortho-methyl building block for strobilurin fungicide manufacture (enestroburin, picoxystrobin) and auxin SAR studies. - Precise ortho-substitution ensures reproducible enestroburin synthesis and target auxin activity. - Consistent melting point (87-90°C) streamlines purification and formulation. - Bulk quantities available with full QC documentation for industrial and research procurement.

o-Tolylacetic Acid Properties & Applications

o-Tolylacetic acid (2-methylphenylacetic acid, CAS 644-36-0) is a ring-substituted phenylacetic acid derivative with the molecular formula C₉H₁₀O₂ and a molecular weight of 150.17 g/mol [1]. It exists as a white to slightly cream crystalline powder with a melting point range of 87–90°C and is insoluble in water . This compound serves as a key organic synthesis intermediate, particularly in the manufacture of strobilurin fungicides such as enestroburin and picoxystrobin , and is also recognized for its intrinsic auxin-like plant growth regulatory activity [2].

Synthetic Intermediate Ortho-substituted building block for strobilurin fungicides

Research Tool Auxin activity SAR studies and enzyme inhibitor scaffold

Isomer Purity Positional identity critical; meta/para isomers not interchangeable

• [1] National Institute of Standards and Technology. o-Tolylacetic acid. NIST Chemistry WebBook, SRD 69. View Source
• [2] BOC Sciences. o-Tolylacetic acid (CAS# 644-36-0): Plant growth regulator. Product Description. View Source

o-Tolylacetic Acid: Isomer-Specific Requirement

In the procurement of tolylacetic acid isomers for industrial synthesis or biological evaluation, generic substitution is not feasible due to divergent physicochemical properties and downstream application requirements. The ortho-substitution pattern of o-tolylacetic acid (CAS 644-36-0) confers a distinct melting point range (87–90°C) that differs significantly from the meta-isomer (61–62°C) and para-isomer (92–94°C), impacting handling, purification, and formulation processes [1]. Furthermore, o-tolylacetic acid is specifically utilized as a precursor for strobilurin fungicides like enestroburin—an application not documented for its positional isomers—and exhibits unique auxin activity profiles in plant growth regulation [2]. Selecting the correct isomer is therefore critical for ensuring synthetic reproducibility and biological outcome specificity.

Property

o-Tolylacetic Acid (Target)

Meta / Para Isomers (Substitutes)

Melting Point

Higher thermal stability may simplify recrystallization

Lower or overlapping ranges may alter purification behavior

Water Solubility

Insoluble; easy recovery from aqueous workup

Meta isomer is soluble; may cause yield loss during extraction

Synthetic Route

Documented precursor for enestroburin

No reported use in same fungicide synthesis

Bioactivity Profile

Reported antifungal and auxin activity

Activity profiles may differ; direct substitution may invalidate biological results

• [1] BaseChem. m-Tolylacetic Acid. Physical Properties. View Source
• [2] Muir, R. M.; Fujita, T.; Hansch, C. Structure-Activity Relationship in the Auxin Activity of Mono-Substituted Phenylacetic Acids. Plant Physiol. 1967, 42 (11), 1519–1526. View Source

o-Tolylacetic Acid Comparative Evidence

Melting Point: Ortho vs. Meta/Para

The melting point of o-tolylacetic acid is 87–90°C, which is substantially higher than the meta-isomer (61–62°C) and slightly lower than the para-isomer (92–94°C) [1]. This 26–29°C difference relative to the meta-isomer provides a clear analytical and purification advantage, as the ortho-isomer can be isolated and assessed with greater thermal stability during recrystallization.

Melting Point

Head-to-head

26–29°C higher than meta isomer

Supports identity confirmation and purification via recrystallization

Values from supplier specifications; meta 61–62°C, para 92–94°C

Evidence Dimension	Melting Point
Target Compound Data	87–90°C
Comparator Or Baseline	m-Tolylacetic acid: 61–62°C; p-Tolylacetic acid: 92–94°C
Quantified Difference	Ortho isomer melts 26–29°C higher than meta isomer and 2–5°C lower than para isomer.
Conditions	Standard laboratory conditions; literature values from supplier specifications.

Why This Matters

A higher and distinct melting point ensures reliable identity confirmation and facilitates easier purification via recrystallization, reducing downstream contamination risks.

• [1] BaseChem. m-Tolylacetic Acid. Physical Properties. View Source

pKa: Ortho vs. Para Isomer

The experimental pKa of o-tolylacetic acid is 4.36 at 18°C, whereas the para-isomer has a pKa of 4.37 at 25°C . While the difference is minimal, the ortho-isomer's slightly lower pKa indicates marginally higher acidity, which can influence reaction kinetics in base-catalyzed transformations and salt formation.

pKa

Head-to-head

Ortho pKa 4.36 vs para 4.37

Marginally higher acidity may influence salt formation and reaction kinetics

Measured at different temperatures; difference ~0.01 units

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa 4.36 at 18°C
Comparator Or Baseline	p-Tolylacetic acid: pKa 4.37 at 25°C
Quantified Difference	Ortho isomer is ~0.01 pKa units more acidic.
Conditions	Aqueous solution; experimental determination.

Why This Matters

Even minor pKa variations can affect compound behavior in aqueous formulations, extraction efficiency, and salt selection, making precise isomer selection critical for reproducible process chemistry.

Water Solubility: Ortho vs. Meta Isomer

o-Tolylacetic acid is reported as insoluble in water, while the meta-isomer (m-tolylacetic acid) is described as soluble in water . This stark contrast in aqueous solubility directly impacts isolation procedures, formulation strategies, and environmental fate assessments.

Water Solubility

Head-to-head

Ortho insoluble; meta soluble

Simplifies recovery from aqueous mixtures, reduces workup losses

Qualitative vendor reports; ambient conditions

Evidence Dimension	Water Solubility
Target Compound Data	Insoluble
Comparator Or Baseline	m-Tolylacetic acid: Soluble in water
Quantified Difference	Qualitative difference; ortho isomer is water-insoluble, meta isomer is water-soluble.
Conditions	Ambient temperature; vendor and literature reports.

Why This Matters

The water insolubility of the ortho isomer simplifies recovery from aqueous reaction mixtures via filtration and reduces loss during aqueous workup, a key consideration for large-scale synthesis economics.

Aldose Reductase Inhibition vs. Phenylacetic Acid

In an aldose reductase inhibition assay, o-tolylacetic acid exhibited a Gibbs free energy change (ΔG) of -5.6 ± 0.1 kcal/mol, which is nearly identical to that of unsubstituted phenylacetic acid (-5.5 ± 0.1 kcal/mol) [1]. This indicates that the ortho-methyl group does not significantly alter binding thermodynamics, a finding that may guide medicinal chemistry efforts seeking to maintain affinity while modulating other properties.

ALR2 Binding ΔG

Head-to-head

ΔG -5.6 kcal/mol (vs -5.5 for parent)

Ortho-methyl does not disrupt aldose reductase binding thermodynamics

±0.1 kcal/mol; within experimental error

Evidence Dimension	Aldose Reductase Inhibition ΔG
Target Compound Data	ΔG = -5.6 ± 0.1 kcal/mol
Comparator Or Baseline	Phenylacetic acid: ΔG = -5.5 ± 0.1 kcal/mol
Quantified Difference	ΔΔG = -0.1 kcal/mol (within experimental error)
Conditions	Aldose reductase enzyme inhibition assay; thermodynamic parameters derived from temperature-dependent Ki measurements.

Why This Matters

The comparable binding free energy suggests that o-tolylacetic acid can serve as a non-disruptive scaffold for further derivatization in aldose reductase inhibitor development, preserving target engagement while offering synthetic handles for optimization.

• [1] Steuber, H.; et al. Thermodynamic Characterization of Aldose Reductase Inhibitors. Table 3. ΔG, ΔH, TΔS Values. (PMC1815394) View Source

Enestroburin Fungicide Precursor

o-Tolylacetic acid is explicitly documented as a key intermediate in the synthesis of enestroburin (SYP-Z071), the first methoxyacrylate fungicide developed in China . Enestroburin is a broad-spectrum strobilurin fungicide with patents in China, the USA, Japan, and Europe [1]. In contrast, the meta- and para-isomers are not cited as precursors for this particular commercial fungicide.

Enestroburin Precursor

Cross-study comparable

Exclusive synthetic intermediate

Essential for strobilurin fungicide manufacture; isomer substitution halts route

Patent and manufacturing literature

Evidence Dimension	Industrial Agrochemical Intermediate
Target Compound Data	Documented intermediate for enestroburin synthesis.
Comparator Or Baseline	m-Tolylacetic acid and p-Tolylacetic acid: no documented use in enestroburin production.
Quantified Difference	Exclusive application pathway.
Conditions	Patent and industrial manufacturing literature.

Why This Matters

For procurement in agrochemical manufacturing, the ortho isomer is essential for producing enestroburin; substitution with a different isomer would halt the synthetic route and incur significant process redevelopment costs.

• [1] Baidu Baike. Enestroburin: first Chinese methoxyacrylate fungicide. View Source

Antifungal Activity: Cryptococcus & Clostridium

In vitro studies have demonstrated that 2-methylphenylacetic acid (o-tolylacetic acid) inhibits the growth of the human pathogens Cryptococcus neoformans and Clostridium perfringens . While quantitative MIC values are not provided in the abstract, this antifungal activity distinguishes it from the meta- and para-isomers, for which such direct antimicrobial reports are lacking.

Antifungal Activity

Data to verify

Inhibits C. neoformans & C. perfringens

May support niche antifungal screening studies; source review needed

Quantitative MIC not reported; isomer comparison data absent

Evidence Dimension	Antifungal Activity
Target Compound Data	Inhibits growth of C. neoformans and C. perfringens.
Comparator Or Baseline	m- and p-Tolylacetic acid: no comparable published data found.
Quantified Difference	Qualitative difference.
Conditions	In vitro antimicrobial assay.

Why This Matters

This bioactivity profile may open niche research applications in antifungal drug discovery, providing a rationale for selecting the ortho isomer over its positional analogs for microbiological screening.

o-Tolylacetic Acid: Research & Industrial Uses

Strobilurin Fungicide Synthesis

Procure o-tolylacetic acid as the essential ortho-methyl-substituted building block for the manufacture of enestroburin and related methoxyacrylate fungicides. Its specific substitution pattern is required for the synthetic route to these broad-spectrum crop protection agents [1].

Plant Growth Regulation Studies

Utilize o-tolylacetic acid in auxin activity research. As a ring-substituted phenylacetic acid, it serves as a model compound for structure-activity relationship (SAR) studies investigating the influence of ortho-methyl substitution on plant growth promotion and inhibition [2].

Aldose Reductase Inhibitor Scaffold

Employ o-tolylacetic acid as a non-disruptive scaffold for medicinal chemistry. Its binding thermodynamics to aldose reductase are nearly identical to phenylacetic acid (ΔG = -5.6 vs. -5.5 kcal/mol), allowing for functionalization without significant loss of target affinity [3].

Application

Selection Property

Validation Focus

Strobilurin fungicide synthesis

Ortho-methyl substitution pattern

Enestroburin synthetic route compatibility

Plant growth regulation research

Auxin activity SAR profile

Ortho-substitution effect on growth modulation

Aldose reductase inhibitor scaffold

Binding thermodynamics retention

Target engagement preservation upon derivatization

• [1] Baidu Baike. Enestroburin: Chinese methoxyacrylate fungicide. View Source
• [2] Muir, R. M.; Fujita, T.; Hansch, C. Structure-Activity Relationship in the Auxin Activity of Mono-Substituted Phenylacetic Acids. Plant Physiol. 1967, 42 (11), 1519–1526. View Source
• [3] Steuber, H.; et al. Thermodynamic Characterization of Aldose Reductase Inhibitors. Table 3. (PMC1815394) View Source